Cas no 1212931-48-0 ((1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine)

(1R)-1-(5-Methoxypyridin-3-yl)ethan-1-amine is a chiral amine derivative featuring a methoxy-substituted pyridine core. This compound is of interest in pharmaceutical and agrochemical research due to its stereospecificity and potential as a building block for bioactive molecules. The (R)-enantiomer offers distinct advantages in asymmetric synthesis, enabling the production of enantiomerically pure intermediates with high selectivity. Its pyridine moiety enhances solubility and binding affinity in target applications, while the methoxy group provides tunable electronic properties. The compound’s well-defined stereochemistry makes it valuable for developing chiral catalysts or ligands. Suitable for use in medicinal chemistry, it serves as a versatile precursor for the synthesis of optically active compounds with potential therapeutic relevance.
(1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine structure
1212931-48-0 structure
Product Name:(1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine
CAS No:1212931-48-0
MF:C8H12N2O
MW:152.193681716919
CID:5844188
PubChem ID:55276627
Update Time:2025-06-07

(1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (αR)-5-Methoxy-α-methyl-3-pyridinemethanamine
    • (R)-1-(5-methoxypyridin-3-yl)ethan-1-amine
    • (1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine
    • 1212931-48-0
    • AKOS006327610
    • EN300-1866999
    • Inchi: 1S/C8H12N2O/c1-6(9)7-3-8(11-2)5-10-4-7/h3-6H,9H2,1-2H3/t6-/m1/s1
    • InChI Key: QOYFXTOTRSOBBT-ZCFIWIBFSA-N
    • SMILES: C1=NC=C(OC)C=C1[C@@H](C)N

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 48.1Ų

Experimental Properties

  • Density: 1.057±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 269.9±30.0 °C(Predicted)
  • pka: 8.41±0.29(Predicted)

(1R)-1-(5-methoxypyridin-3-yl)ethan-1-amine Pricemore >>

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